2,5-dichloro-N-((6-methylpyrimidin-4-yl)methyl)benzamide

• IUPAC Name: 2,5-dichloro-N-[(6-methylpyrimidin-4-yl)methyl]benzamide
• InChI: InChI=1S/C13H11Cl2N3O/c1-8-4-10(18-7-17-8)6-16-13(19)11-5-9(14)2-3-12(11)15/h2-5,7H,6H2,1H3,(H,16,19)
• InChI Key: RGXBRSKHVHIQSM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=N1)CNC(=O)C2=C(C=CC(=C2)Cl)Cl
• Molecular Formula: C13H11Cl2N3O
• Molecular Weight: 296.15 g/mol

Description

2,5-dichloro-N-((6-methylpyrimidin-4-yl)methyl)benzamide, also known as DMXAA, is a small molecule drug that has been extensively studied for its potential use in cancer treatment. This compound was first synthesized in the 1990s and has since been the subject of numerous scientific studies.

Mechanism of Action

The exact mechanism of action of 2,5-dichloro-N-((6-methylpyrimidin-4-yl)methyl)benzamide is not fully understood. It is believed to work by activating the immune system and inducing the production of cytokines, such as tumor necrosis factor-alpha (TNF-α) and interferon-alpha (IFN-α). These cytokines then target and destroy cancer cells.
Biochemical and Physiological Effects
2,5-dichloro-N-((6-methylpyrimidin-4-yl)methyl)benzamide has been shown to have a number of biochemical and physiological effects. It has been shown to increase the production of reactive oxygen species (ROS) in cancer cells, which can lead to cell death. 2,5-dichloro-N-((6-methylpyrimidin-4-yl)methyl)benzamide has also been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, 2,5-dichloro-N-((6-methylpyrimidin-4-yl)methyl)benzamide has been shown to inhibit the growth of new blood vessels, which is necessary for tumor growth.

Advantages and Limitations for Lab Experiments

One advantage of 2,5-dichloro-N-((6-methylpyrimidin-4-yl)methyl)benzamide in lab experiments is its ability to enhance the anti-tumor activity of other chemotherapeutic agents. This makes it a potentially useful addition to combination therapies. One limitation of 2,5-dichloro-N-((6-methylpyrimidin-4-yl)methyl)benzamide is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are a number of future directions for the study of 2,5-dichloro-N-((6-methylpyrimidin-4-yl)methyl)benzamide. One area of interest is the potential use of 2,5-dichloro-N-((6-methylpyrimidin-4-yl)methyl)benzamide in combination with other immunotherapy agents, such as checkpoint inhibitors. Another area of interest is the development of more efficient synthesis methods for 2,5-dichloro-N-((6-methylpyrimidin-4-yl)methyl)benzamide. Additionally, further studies are needed to fully understand the mechanism of action of 2,5-dichloro-N-((6-methylpyrimidin-4-yl)methyl)benzamide and to identify any potential side effects.

Synthesis Methods

2,5-dichloro-N-((6-methylpyrimidin-4-yl)methyl)benzamide can be synthesized using a multi-step process that involves the reaction of various chemical compounds. The first step involves the reaction of 2,5-dichlorobenzoic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with 6-methyl-4-pyrimidinemethanol to form the desired product, 2,5-dichloro-N-((6-methylpyrimidin-4-yl)methyl)benzamide. The overall yield of this process is around 30%.

Scientific Research Applications

2,5-dichloro-N-((6-methylpyrimidin-4-yl)methyl)benzamide has been extensively studied for its potential use in cancer treatment. It has been shown to have anti-tumor activity in a variety of cancer cell lines, including lung, breast, and colon cancer. 2,5-dichloro-N-((6-methylpyrimidin-4-yl)methyl)benzamide has also been shown to enhance the anti-tumor activity of other chemotherapeutic agents, such as cisplatin and paclitaxel.